Cas no 1159908-23-2 (tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate)

• Product Name: tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate
• CAS No: 1159908-23-2
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2102269
• PubChem ID: 42632468
• Update Time: 2025-10-30

tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4AS,7AS)-TERT-BUTYL HEXAHYDROPYRROLO[3,4-B][1,4]OXAZINE-4(4AH)-CARBOXYLATE
• 2-Methyl-2-propanyl (4aS,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine -4(4aH)-carboxylate
• tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate
• 1260116-95-7
• TERT-BUTYL (4AS,7AS)-HEXAHYDRO-2H-PYRROLO[3,4-B][1,4]OXAZINE-4-CARBOXYLATE
• CS-0131437
• MFCD27966358
• 1159908-23-2
• AKOS027323634
• tert-Butyl (4aS,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• tert-butyl (4aS,7aS)-octahydropyrrolo[3,4-b][1,4]oxazine-4-carboxylate
• (4AS,7AS)-TERT-BUTYLHEXAHYDROPYRROLO[3,4-B][1,4]OXAZINE-4(4AH)-CARBOXYLATE
• SB17882
• tert-butyl rac-(4aS,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• t-Butyl rac-(4aS,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-4-5-15-9-7-12-6-8(9)13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： YLMNCYATSGIUDS-IUCAKERBSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 228.14739250Da
• Monoisotopic Mass: 228.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate

tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1159908-23-2, known as tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and stereochemistry, which play a crucial role in its biological activity and potential applications.

tert-butyl (4aS,7aS)-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate belongs to a class of compounds known as oxazinolactams. These compounds are notable for their ability to act as inhibitors of certain enzymes and receptors involved in various physiological processes. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents.

The synthesis of tert-butyl (4aS,7aS)-3,4a,… involves a multi-step process that requires precise control over stereochemistry. Researchers have employed various strategies to optimize the synthesis pathway. For instance, the use of chiral auxiliaries and asymmetric catalysis has been reported to enhance the yield and enantiomeric purity of the compound. These advancements have made it possible to produce the compound on a larger scale for further testing and analysis.

One of the most promising applications of tert-butyl (4aS,…) is in the field of drug discovery. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. This suggests that the compound could serve as a potential candidate for anti-cancer therapies. Furthermore, its selectivity towards certain targets makes it an attractive option for developing drugs with fewer off-target effects.

In addition to its therapeutic potential,tert-butyl (…) has also been explored as an intermediate in the synthesis of other bioactive compounds. Its versatile structure allows for further functionalization to create derivatives with enhanced pharmacokinetic properties. Recent research has focused on modifying the side chains and substituents to improve solubility and bioavailability.

The stereochemistry of tert-butyl (…) is critical to its biological activity. The specific configuration at positions 4a and 7a ensures proper binding to target proteins. Any deviation from this stereochemistry can significantly reduce or eliminate its activity. This highlights the importance of maintaining stereochemical integrity during synthesis and purification processes.

From an analytical standpoint,tert-butyl (…) has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and purity. Additionally,X-ray crystallography has been employed to determine its three-dimensional arrangement at the atomic level.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of tert-butyl (…) with various protein targets. Molecular docking studies have provided valuable insights into how this compound interacts with key residues on enzyme surfaces.These findings have guided further optimization efforts aimed at improving its potency and selectivity.

In terms of pharmacokinetics,tert-butyl (…) exhibits moderate absorption rates following oral administration.In vivo studies have shown that it achieves sufficient concentrations in target tissues while maintaining acceptable plasma levels.These properties make it a viable candidate for systemic drug delivery.

Despite its promising attributes,tert-butyl (…) faces challenges related to scalability and cost-effectiveness.Producing large quantities of this compound requires specialized equipment and expertise.Additionally,the need for high-quality starting materials adds to production costs.These factors are currently being addressed through process development initiatives aimed at streamlining synthesis pathways.

Looking ahead,the future of tert-butyl (…) lies in its potential as a platform molecule for drug development.Researchers are actively exploring ways to modify its structure to enhance efficacy,safety,and manufacturability.Collaborative efforts between academia and industry are expected to accelerate progress toward clinical evaluation.